2-bromo-4-chloro-1-[3-(2-ethoxyphenoxy)propoxy]benzene

• IUPAC Name: 2-bromo-4-chloro-1-[3-(2-ethoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C17H18BrClO3/c1-2-20-16-6-3-4-7-17(16)22-11-5-10-21-15-9-8-13(19)12-14(15)18/h3-4,6-9,12H,2,5,10-11H2,1H3
• InChI Key: PLLOWYGUSLNMBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCCOC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C17H18BrClO3
• Molecular Weight: 385.7 g/mol

Description

“2-bromo-4-chloro-1-[3-(2-ethoxyphenoxy)propoxy]benzene” is a complex organic compound. It has a molecular formula of C17H18BrClO3 and an average mass of 385.680 Da.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of bromine, chlorine, and ethoxyphenoxy propoxy groups onto a benzene ring. The exact method would depend on the specific requirements of the synthesis, such as the desired yield, cost, and safety considerations.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by a benzene ring substituted with bromine, chlorine, and an ethoxyphenoxy propoxy group. The positions of these substituents on the benzene ring could vary depending on the specific synthesis method used.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. For example, it might undergo nucleophilic substitution reactions with various nucleophiles. It could also participate in electrophilic aromatic substitution reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its melting and boiling points, solubility, and stability would be determined by the nature and arrangement of its substituents.

Mechanism of Action

The mechanism of action of this compound would depend on its specific use. For example, if it were used as a reagent in a chemical reaction, its mechanism of action would involve its reactivity with other compounds in the reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

The future directions for the study and use of this compound could include its application in the synthesis of other complex organic compounds, its use as a reagent in chemical reactions, and its potential applications in various industries.